Cas no 644-42-8 (2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine)

2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine structure
644-42-8 structure
Product Name:2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
CAS No:644-42-8
MF:C6H11N3
MW:125.171640634537
CID:507898
PubChem ID:69520
Update Time:2025-04-19

2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-ethanamine,1-methyl-
    • 2-(3-methylimidazol-4-yl)ethanamine
    • 1-methyl-1H-5-histamine
    • 2-(1-methyl-1H-imidazol-5-yl)ethanamine
    • 2-(3-Methyl-3H-imidazol-4-yl)-aethylamin
    • 2-(3-methyl-3H-imidazol-4-yl)-ethylamine
    • 3-Methylhistamine
    • AC1Q4WNL
    • Imidazole, 5-(2-aminoethyl)-1-methyl-
    • L-histamine deriv. 1
    • N-Tau-methylhistamine
    • SureCN946729
    • Tau-methylhistamine
    • 2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
    • Inchi: 1S/C6H11N3/c1-9-5-8-4-6(9)2-3-7/h4-5H,2-3,7H2,1H3
    • InChI Key: CPAGZVLINCPJEH-UHFFFAOYSA-N
    • SMILES: N1(C)C=NC=C1CCN

Computed Properties

  • Exact Mass: 125.09543
  • Monoisotopic Mass: 125.095297
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 84.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.11
  • Boiling Point: 296.7°C at 760 mmHg
  • Flash Point: 133.2°C
  • Refractive Index: 1.564
  • PSA: 43.84

2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-132130-0.05g
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
644-42-8
0.05g
$912.0 2023-02-15
Enamine
EN300-132130-0.1g
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
644-42-8
0.1g
$956.0 2023-02-15
Enamine
EN300-132130-0.25g
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
644-42-8
0.25g
$999.0 2023-02-15
Enamine
EN300-132130-0.5g
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
644-42-8
0.5g
$1043.0 2023-02-15
Enamine
EN300-132130-1.0g
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
644-42-8
1g
$0.0 2023-06-07
Enamine
EN300-132130-2.5g
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
644-42-8
2.5g
$2127.0 2023-02-15
Enamine
EN300-132130-5.0g
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
644-42-8
5.0g
$3147.0 2023-02-15
Enamine
EN300-132130-10.0g
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
644-42-8
10.0g
$4667.0 2023-02-15
Enamine
EN300-132130-50mg
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
644-42-8
50mg
$912.0 2023-09-30
Enamine
EN300-132130-100mg
2-(1-methyl-1H-imidazol-5-yl)ethan-1-amine
644-42-8
100mg
$956.0 2023-09-30
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